Cas no 15657-58-6 ((R)-2-Methylbutane-1,4-diamine)

(R)-2-Methylbutane-1,4-diamine Properties

Names and Identifiers

• 2-Methylbutane-1,4-diamine
• 2-Methyl-1,4-butanediamine
• 2-Methylputrescine
• (R)-2-methylbutane-1,4-diamine
• 2-?methyl-1,?4-?Butanediamine
• 2-METHYL-1,4-DIAMINOBUTANE
• (+-)-1.4-diamino-2-methyl-butane
• (+-)-2-Methyl-butan-1,4-diyldiamin
• 1,4-diamino-2-methyl-benzene
• 1,4-diamino-2-methylbutane
• 1-methyl-2,5-diamino-benzene
• 2,5-diamino-toluene
• 2-methyl-1,4-diaminobenzene
• 2-methyl-benzene-1,4-diamine
• 2-Methyl-butandiyldiamin
• 2-methyl-p-phenylenediamine
• 4-TOLUYLENEDIAMINE
• C.I. 76042
• ci76042
• DIAMINOTOLUENES
• p-Toluenediamine
• p-Toluilenediamine
• p-Toluylendiamine
• toluene-2,5-diamine
• 15657-58-6
• UNII-374YZ166XL
• GGQJPAQXCYUEKB-UHFFFAOYSA-N
• 374YZ166XL
• Q27256628
• AMY1782
• DTXSID70935476
• AKOS016345615
• 1,4-Butanediamine, 2-methyl-
• SCHEMBL998506
• FT-0746912
• A809758
• AKOS000321415
• 2-methyl-1,4-butanediamine
• 2-methylbutane-1,4-diamine
• 2-methylputrescine
• 2-Methyl-1,4-diaminobutane
• STK505577
• +Expand

• MDL： MFCD12030974
• InChIKey： GGQJPAQXCYUEKB-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H14N2/c1-5(4-7)2-3-6/h5H,2-4,6-7H2,1H3
• SMILES： CC(CCN)CN

Computed Properties

• Exact Mass: 102.11582
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 102.116
• Heavy Atom Count: 7
• Complexity: 37.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 52A^2

Experimental Properties

• LogP: 1.33060
• PSA: 52.04
• Refractive Index: 1.455
• Boiling Point: 160 ºC
• Flash Point: 54 ºC
• Density: 0.860